Cas no 147867-65-0 (MPEG-2000-DSPE)

MPEG-2000-DSPE is a polyethylene glycol (PEG) conjugated phospholipid, consisting of distearoylphosphatidylethanolamine (DSPE) linked to methoxy polyethylene glycol (MPEG) with an average molecular weight of 2000 Da. This amphiphilic polymer-lipid conjugate is widely used in drug delivery systems, particularly for stabilizing liposomes and nanoparticles. Its PEGylation enhances biocompatibility, prolongs circulation time in vivo, and reduces immunogenicity. MPEG-2000-DSPE forms stable micelles and improves the solubility of hydrophobic drugs, making it valuable for targeted therapeutic applications. The DSPE moiety ensures integration into lipid bilayers, while the PEG chain provides steric stabilization, minimizing aggregation and protein adsorption. This compound is commonly employed in pharmaceutical formulations and biomedical research.

MPEG-2000-DSPE structure

Product Name:MPEG-2000-DSPE

CAS No:147867-65-0

MF:C₄₅H₈₇NNaO₁₁P

MW:872.135927438736

CID:822977

Update Time:2025-11-07

MPEG-2000-DSPE Chemical and Physical Properties

Names and Identifiers

- N-(Carbonyl-methoxypolyethyleneglycol-2000)-1,2-distearoyl-sn-glycero-3-phosphoethanolamine
- DSPE-PEG2000
- 1,2-DISTEAROYL-PHOSPHATIDYLETHANOLAMINE-METHYL-POLYETHYLENEGLYCOL CONJUGATE
- MPEG-2000-DSPE
- Poly(oxy-1,2-ethanediyl), α-[6-hydroxy-6-oxido-1,12-dioxo-9-[(1-oxooctadecyl)oxy]-5,7,11-trioxa-2-aza-6-phosphanonacos-1-yl]-ω-methoxy-
- alpha-[6-Hydroxy-6-oxido-1,12-dioxo-9-[(1-oxooctadecyl)oxy]-5,7,11-trioxa-2-aza-6-phosphanonacos-1-yl]-omega-methoxy-poly(oxy-1,2-ethanediyl)
- dspe-peg 2000
- DSPE-MPEG2000
- DSPE PEG, mPEG-DSPE
- DSPE-MPEG5000
- DSPE-MPEG10000
- Inchi： 1S/C45H88NO11P.Na/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-43(47)54-40-42(41-56-58(50,51)55-37-36-46-45(49)53-39-38-52-3)57-44(48)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h42H,4-41H2,1-3H3,(H,46,49)(H,50,51);/q;+1/p-1/t42-;/m1./s1
- InChI Key： SRLOHQKOADWDBV-NRONOFSHSA-M
- SMILES： P(=O)([O-])(OCCNC(=O)OCCOC)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O.[Na+]

MPEG-2000-DSPE Pricemore >>

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